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Compound of Interest

Compound Name: Enzalutamide carboxylic acid

Cat. No.: B601094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Certified Reference Materials (CRMs) for

Enzalutamide Carboxylic Acid, the inactive metabolite of the potent androgen receptor

inhibitor, Enzalutamide. Furthermore, it delves into alternative reference materials, analytical

methodologies, and the metabolic context of Enzalutamide, offering valuable insights for

researchers and professionals in drug development and quality control.

Section 1: Comparison of Enzalutamide Carboxylic
Acid CRM Specifications
Ensuring the accuracy and reliability of analytical data is paramount in pharmaceutical research

and quality control. Certified Reference Materials (CRMs) play a crucial role in achieving this.

Below is a comparative summary of specifications for Enzalutamide Carboxylic Acid CRMs

offered by various suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Condition
s

LGC

Standards

Enzalutami

de

Carboxylic

Acid

1242137-

15-0

C₂₀H₁₃F₄N

₃O₃S
451.39

Information

not readily

available

Information

not readily

available

MedChem

Express

Enzalutami

de

carboxylic

acid

1242137-

15-0

C₂₀H₁₃F₄N

₃O₃S
451.39

≥98% (by

HPLC)

Powder:

-20°C (3

years), 4°C

(2 years);

In solvent:

-80°C (6

months),

-20°C (1

month)[1]

ChemScen

e

Enzalutami

de

carboxylic

acid

1242137-

15-0

C₂₀H₁₃F₄N

₃O₃S
451.39 ≥98% 4°C[2]

Pharmaffili

ates

Enzalutami

de

Carboxylic

Acid

1242137-

15-0

C₂₀H₁₃F₄N

₃O₃S
451.39

Information

not readily

available

2-8°C

Refrigerato

r[3]

Acanthus

Research

Enzalutami

de

Carboxylic

Acid

1242137-

15-0

C₂₀H₁₃F₄N

₃O₃S
-

Information

not readily

available

Information

not readily

available[4]

SynThink

Research

Chemicals

Enzalutami

de

Carboxylic

Acid

1242137-

15-0

C₂₀H₁₃F₄N

₃O₃S
451.4 High Purity

Information

not readily

available
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ARTIS

STANDAR

DS

Enzalutami

de

Carboxylic

Acid

1242137-

15-0
- -

Information

not readily

available

Information

not readily

available

Section 2: Alternative Reference Materials for
Enzalutamide Analysis
Beyond the primary inactive metabolite, a comprehensive impurity profile of Enzalutamide is

critical for drug safety and efficacy. The following table details other key Enzalutamide-related

compounds that can serve as essential reference materials in analytical testing.

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Role/Significa
nce

N-desmethyl

Enzalutamide
1242137-16-1 C₂₀H₁₄F₄N₄O₂S 450.41

Active metabolite

of Enzalutamide

with similar

potency.

Enzalutamide

Impurity C
179232-29-2 C₈H₆BrFO₂ 233.03 Process impurity.

Enzalutamide

Impurity E
NA C₂₈H₁₆F₇N₅O₂S 619.5 Process impurity.

Section 3: Experimental Protocols for Analytical
Determination
Accurate quantification of Enzalutamide and its metabolites is crucial for pharmacokinetic

studies and quality control. The following are detailed protocols for commonly used analytical

methods.
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High-Performance Liquid Chromatography (HPLC)
Method for Enzalutamide and its Impurities
This method is suitable for the determination of Enzalutamide and its process-related impurities

in bulk drug substances and pharmaceutical formulations.

Chromatographic System:

Column: Zorbax SB phenyl (250mm × 4.6mm, 3µm)

Mobile Phase: Isocratic elution with a mixture of Ammonium acetate buffer (pH 4.2) and

Acetonitrile (45:55 v/v).

Flow Rate: 1.0 mL/min

Column Temperature: Ambient

Detector: UV-Vis at 280 nm

Injection Volume: 10 µL

Sample Preparation:

Standard Solution: Accurately weigh and dissolve the Enzalutamide reference standard in

the mobile phase to a final concentration of 100 µg/mL.

Sample Solution: Accurately weigh a portion of the sample, dissolve it in the mobile phase,

and dilute to a final concentration of approximately 100 µg/mL.

System Suitability:

The theoretical plates for the Enzalutamide peak should be not less than 2000.

The tailing factor for the Enzalutamide peak should be not more than 1.5.

The relative standard deviation of six replicate injections of the standard solution should

be not more than 2.0%.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Method for Enzalutamide and its
Metabolites in Plasma
This highly sensitive and selective method is ideal for pharmacokinetic studies, enabling the

simultaneous quantification of Enzalutamide and its major metabolites, N-desmethyl

Enzalutamide and Enzalutamide Carboxylic Acid, in biological matrices.

Chromatographic System:

Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (A) and 0.1%

formic acid in acetonitrile (B).

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Enzalutamide: Precursor ion > Product ion (specific m/z values to be optimized).

N-desmethyl Enzalutamide: Precursor ion > Product ion (specific m/z values to be

optimized).

Enzalutamide Carboxylic Acid: Precursor ion > Product ion (specific m/z values to be

optimized).

Internal Standard: A stable isotope-labeled analog of Enzalutamide (e.g., Enzalutamide-

d6).

Sample Preparation (Plasma):
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Protein precipitation with acetonitrile followed by centrifugation.

The supernatant is then diluted and injected into the LC-MS/MS system.

Section 4: Visualizing Key Pathways and Workflows
Metabolic Pathway of Enzalutamide
Enzalutamide undergoes hepatic metabolism primarily through the cytochrome P450 enzymes

CYP2C8 and CYP3A4. The major metabolic pathways involve N-demethylation to form the

active metabolite, N-desmethyl Enzalutamide, and carboxylation to yield the inactive

metabolite, Enzalutamide Carboxylic Acid.

Enzalutamide

N-desmethyl Enzalutamide
(Active Metabolite)

CYP2C8 / CYP3A4
(N-demethylation)

Enzalutamide Carboxylic Acid
(Inactive Metabolite)

Carboxylesterases
(Hydrolysis)

Click to download full resolution via product page

Caption: Metabolic conversion of Enzalutamide.

Androgen Receptor Signaling Pathway and
Enzalutamide's Mechanism of Action
Enzalutamide exerts its therapeutic effect by potently inhibiting multiple steps in the androgen

receptor (AR) signaling pathway, which is a key driver of prostate cancer cell growth.
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Caption: Enzalutamide's multi-targeted inhibition of AR signaling.
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Experimental Workflow for CRM-Based Quality Control
The use of a Certified Reference Material is integral to a robust quality control workflow for

ensuring the identity, purity, and strength of a pharmaceutical product.

Start

Prepare CRM Solution
(Enzalutamide Carboxylic Acid)

Prepare Sample Solution
(e.g., Drug Product)

Perform HPLC Analysis

Data Acquisition and
Peak Integration

Compare Sample Peak to
CRM Peak

(Retention Time, Area)

Check Against Specifications

Pass

Meets Specs

Fail - OOS Investigation

Does Not Meet Specs

End

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Quality control workflow using a CRM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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